Cas no 2301849-14-7 ((R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine))

• Product Name: (R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine)
• CAS No: 2301849-14-7
• MF: C₄₆H₄₈O₆P₂
• MW: 758.817255020142
• CID: 5935273
• PubChem ID: 138375851
• Update Time: 2025-07-15

(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine) Chemical and Physical Properties

Names and Identifiers

• (R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine)
• 2301849-14-7
• (S)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine)
• [2-[6-bis(4-methylphenyl)phosphanyl-2,3,4-trimethoxyphenyl]-3,4,5-trimethoxyphenyl]-bis(4-methylphenyl)phosphane

• Inchi： 1S/C46H48O6P2/c1-29-11-19-33(20-12-29)53(34-21-13-30(2)14-22-34)39-27-37(47-5)43(49-7)45(51-9)41(39)42-40(28-38(48-6)44(50-8)46(42)52-10)54(35-23-15-31(3)16-24-35)36-25-17-32(4)18-26-36/h11-28H,1-10H3
• InChI Key： BDQKPLUTJKBBMQ-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1=CC(=C(C(=C1C1=C(C(=C(C=C1P(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)OC)OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 758.29261324g/mol
• Monoisotopic Mass: 758.29261324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 54
• Rotatable Bond Count: 13
• Complexity: 953
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Boiling Point: 746.3±60.0 °C(Predicted)

Additional information on (R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine)

Comprehensive Overview of (R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine) (CAS No. 2301849-14-7)

The compound (R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine) (CAS No. 2301849-14-7) is a highly specialized chiral phosphine ligand with significant applications in asymmetric catalysis. Its unique hexamethoxybiphenyl backbone and di-p-tolylphosphine groups make it a valuable tool in organic synthesis, particularly in reactions requiring enantioselective control. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceutical synthesis, agrochemical development, and advanced material science.

One of the most searched topics related to phosphine ligands is their role in cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions. The (R)-enantiomer of this ligand is particularly noteworthy for its ability to induce high enantiomeric excess (ee) in catalytic cycles. This aligns with the growing demand for green chemistry and sustainable synthesis methods, as it often reduces the need for toxic reagents and minimizes waste generation. Users frequently search for "best chiral ligands for asymmetric synthesis" or "how to improve ee in catalysis," making this compound a relevant subject for discussion.

The structural features of CAS No. 2301849-14-7 include six methoxy groups on the biphenyl core, which enhance its electron-donating properties and steric bulk. This design is critical for stabilizing metal complexes and improving catalytic efficiency. In recent years, the hexamethoxybiphenyl motif has gained attention in supramolecular chemistry and molecular recognition, further expanding the compound's utility. Searches like "applications of methoxy-substituted phosphines" or "designing sterically hindered ligands" reflect the scientific community's interest in these aspects.

Another hot topic is the use of chiral auxiliaries in drug discovery. The (R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine) ligand has shown promise in the synthesis of enantiopure intermediates for bioactive molecules. This is particularly relevant given the rise in demand for targeted therapies and personalized medicine. Frequently asked questions include "how to achieve high enantioselectivity in API synthesis" and "phosphine ligands for pharmaceutical applications," highlighting the compound's importance in modern research.

From a technical standpoint, the synthesis and handling of CAS No. 2301849-14-7 require expertise in air-sensitive and moisture-sensitive compounds. Its di-p-tolylphosphine groups necessitate inert atmosphere techniques, such as Schlenk lines or gloveboxes. This aligns with common search queries like "handling air-sensitive phosphines" or "storage conditions for chiral ligands." Proper characterization techniques, including NMR spectroscopy and X-ray crystallography, are essential for verifying its purity and configuration.

In conclusion, (R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(di-p-tolylphosphine) (CAS No. 2301849-14-7) represents a cutting-edge tool in asymmetric catalysis and synthetic chemistry. Its combination of steric bulk, electronic tuning, and chiral induction makes it a subject of ongoing research and industrial interest. By addressing frequently searched topics and user concerns, this overview aims to provide a comprehensive and SEO-optimized resource for scientists and professionals in the field.